Cas no 1564865-54-8 (2-amino-2-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-amino-2-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid
• CAS No: 1564865-54-8
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 5776854
• PubChem ID: 104527279
• Update Time: 2025-05-20

2-amino-2-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1841862
• 1564865-54-8
• 2-amino-2-[2-(methoxymethyl)-1,3-thiazol-4-yl]acetic acid
• 2-amino-2-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid

• Inchi： 1S/C7H10N2O3S/c1-12-2-5-9-4(3-13-5)6(8)7(10)11/h3,6H,2,8H2,1H3,(H,10,11)
• InChI Key： VAKDKYZIGFGJTR-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(=O)O)N)N=C1COC

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid

Introduction to 2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid (CAS No. 1564865-54-8)

2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid, identified by its CAS number 1564865-54-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a thiazole core, which is a privileged scaffold in medicinal chemistry due to its broad biological activity and structural versatility. The presence of both amino and carboxylic acid functionalities, along with a dimethylol group, makes this molecule a versatile intermediate for the synthesis of more complex pharmacophores. Its unique structural attributes have positioned it as a valuable building block in the development of novel therapeutic agents.

The thiazole ring in 2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid is known for its ability to interact with biological targets such as enzymes and receptors, contributing to its potential as an active pharmaceutical ingredient (API). Recent advancements in drug discovery have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges, including infectious diseases, inflammation, and cancer. The compound’s dual functionality—combining an amino group for nucleophilic substitution reactions and a carboxylic acid for esterification or amidation—facilitates its integration into diverse synthetic pathways.

In the context of modern pharmaceutical research, 2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid has been explored for its role in the synthesis of kinase inhibitors, which are critical in oncology treatments. The dimethoxymethyl substituent on the amino group provides a handle for further derivatization, allowing chemists to modulate solubility and bioavailability while maintaining pharmacological activity. This adaptability has made it a focal point in structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

Recent publications have demonstrated the utility of this compound in the development of antimicrobial agents. The thiazole core has been shown to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Researchers have leveraged the reactivity of the carboxylic acid group to attach additional pharmacophores that enhance binding affinity to bacterial targets. Such findings underscore the compound’s potential as a precursor for next-generation antibiotics.

The synthesis of 2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid typically involves multi-step organic transformations, starting from commercially available precursors such as thiazole derivatives. Key synthetic strategies include nucleophilic substitution reactions at the sulfur atom of the thiazole ring, followed by functionalization at the 4-position via cross-coupling or direct arylation techniques. The introduction of the dimethoxymethyl group requires careful control of reaction conditions to avoid side products, ensuring high yield and purity.

The growing interest in 2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid has also spurred innovation in computational chemistry approaches. Molecular modeling studies have been employed to predict binding interactions with biological targets, aiding in the rational design of derivatives with enhanced potency and selectivity. These computational methods complement experimental efforts by providing insights into ligand-receptor dynamics and optimizing lead compounds before they enter preclinical testing.

From a commercial perspective, suppliers specializing in fine chemicals now offer 2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid under strict quality control measures to meet the demands of pharmaceutical researchers. Its availability has accelerated drug discovery pipelines by enabling rapid screening and optimization campaigns. As synthetic methodologies continue to evolve, new derivatives are being explored for their potential applications in treating neurological disorders and metabolic diseases.

The future prospects for this compound are promising, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Collaborative efforts between academic institutions and industry partners are expected to yield novel derivatives with improved pharmacokinetic profiles and reduced toxicity. Furthermore, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining efficiency.

In summary,2-amino-2-(methoxymethyl)-1,3-thiazol-4-ylacetic acid (CAS No. 1564865-54-8) represents a cornerstone in modern medicinal chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug development continues to be refined through interdisciplinary research efforts aimed at harnessing its full potential for therapeutic applications.